Cas no 2091182-66-8 (3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine
• CAS No: 2091182-66-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5721459
• PubChem ID: 121214783
• Update Time: 2025-05-20

3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2091182-66-8
• F2198-7513
• AKOS026725361
• starbld0038304
• 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine
• 1H-Imidazo[1,2-b]pyrazole-1-propanamine, 6-methyl-

• Inchi： 1S/C9H14N4/c1-8-7-9-12(4-2-3-10)5-6-13(9)11-8/h5-7H,2-4,10H2,1H3
• InChI Key： VLFMMLFCFVFZFF-UHFFFAOYSA-N
• SMILES： N1(C=CN2C1=CC(C)=N2)CCCN

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 10.27±0.10(Predicted)

Additional information on 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine

Comprehensive Overview of 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine (CAS No. 2091182-66-8)

3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine (CAS No. 2091182-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a 6-methyl-1H-imidazo[1,2-b]pyrazole core, which is a heterocyclic scaffold known for its potential bioactivity. This molecule is particularly notable for its propan-1-amine side chain, which enhances its solubility and interaction with biological targets. Researchers are increasingly exploring its applications in drug discovery, especially in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for novel heterocyclic compounds like 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine has surged, driven by advancements in precision medicine and targeted therapies. The compound's imidazo[1,2-b]pyrazole moiety is structurally analogous to purine bases, making it a promising candidate for designing inhibitors of enzymes involved in nucleotide metabolism. Its CAS No. 2091182-66-8 is frequently searched in academic databases and patent literature, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the rising interest in 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine is its potential role in addressing unmet medical needs. For instance, the compound's ability to modulate specific protein-protein interactions has been highlighted in recent studies, aligning with the broader trend of exploring small-molecule therapeutics for complex diseases. Additionally, its propan-1-amine tail offers opportunities for further derivatization, enabling the development of prodrugs or conjugates with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine involves multi-step organic transformations, often starting from commercially available 6-methyl-1H-pyrazol-3-amine. The optimization of its synthesis has been a focal point for researchers, with efforts directed toward improving yield and scalability. The compound's CAS No. 2091182-66-8 is often referenced in method development papers, underscoring its importance as a building block in organic synthesis.

The pharmacological potential of 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine extends to its possible applications in oncology and inflammation. Preclinical studies suggest that its imidazo[1,2-b]pyrazole framework may interact with key signaling pathways, such as the JAK-STAT or MAPK cascades, which are critical in cancer progression. This aligns with the current focus on targeted cancer therapies and the search for molecules with high selectivity and minimal off-target effects.

Another area of interest is the compound's potential use in central nervous system (CNS) drug development. The propan-1-amine moiety may facilitate blood-brain barrier penetration, a desirable property for neuroactive compounds. Given the increasing prevalence of neurodegenerative disorders, researchers are keen to explore the neuroprotective or neuromodulatory effects of such molecules.

In summary, 3-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)propan-1-amine (CAS No. 2091182-66-8) represents a versatile and promising compound in modern drug discovery. Its unique imidazo[1,2-b]pyrazole core and propan-1-amine side chain offer multiple avenues for therapeutic innovation, making it a subject of ongoing research and development. As the scientific community continues to uncover its full potential, this compound is likely to remain a key player in the quest for novel bioactive molecules.